Cas no 1351615-06-9 (N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride)

• Product Name: N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride
• CAS No: 1351615-06-9
• MF: C₁₉H₂₂Cl₃N₃O₃S
• MW: 478.82028055191
• CID: 6377522
• PubChem ID: 71782769
• Update Time: 2025-06-26

N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride
• N-[2-[4-[2-(2,4-dichlorophenoxy)acetyl]piperazin-1-yl]ethyl]thiophene-3-carboxamide:hydrochloride
• N-(2-{4-[2-(2,4-DICHLOROPHENOXY)ACETYL]PIPERAZIN-1-YL}ETHYL)THIOPHENE-3-CARBOXAMIDE HYDROCHLORIDE
• F5871-0154
• AKOS026686163
• VU0526710-1
• SR-01000925841
• 1351615-06-9
• SR-01000925841-1
• N-(2-(4-(2-(2,4-dichlorophenoxy)acetyl)piperazin-1-yl)ethyl)thiophene-3-carboxamide hydrochloride
• N-[2-[4-[2-(2,4-dichlorophenoxy)acetyl]piperazin-1-yl]ethyl]thiophene-3-carboxamide;hydrochloride

• Inchi： 1S/C19H21Cl2N3O3S.ClH/c20-15-1-2-17(16(21)11-15)27-12-18(25)24-8-6-23(7-9-24)5-4-22-19(26)14-3-10-28-13-14;/h1-3,10-11,13H,4-9,12H2,(H,22,26);1H
• InChI Key： ACGXZOOQRDZIKZ-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCCN1CCN(C(COC2=CC=C(Cl)C=C2Cl)=O)CC1)=O.[H]Cl

Computed Properties

• Exact Mass: 477.044746g/mol
• Monoisotopic Mass: 477.044746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1Ų

Additional information on N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride

N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride: A Comprehensive Overview

The compound with the CAS number 1351615-06-9 and the product name N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. In this detailed overview, we will explore the chemical structure, synthesis methods, pharmacological properties, and the latest research findings associated with this compound.

The molecular structure of N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride is characterized by a thiophene ring linked to an amide group, which is further substituted with a piperazine moiety. The presence of the 2,4-dichlorophenoxy group enhances the compound's lipophilicity and binding affinity to biological targets. This structural arrangement not only contributes to its stability but also influences its pharmacokinetic profile, making it a promising candidate for further development.

The synthesis of N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the amide bond between the thiophene carboxylic acid and the piperazine derivative, followed by the introduction of the 2,4-dichlorophenoxy group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainability and efficiency in pharmaceutical production.

Pharmacologically, N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride exhibits notable activity against various biological targets. Preliminary studies have demonstrated its efficacy in modulating neurotransmitter receptors, which could have implications in the treatment of central nervous system disorders. The compound's interaction with serotonin and dopamine receptors has been particularly well-documented, suggesting potential applications in managing conditions such as depression and anxiety.

Recent research has also explored the anti-inflammatory properties of N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride. Studies indicate that it can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This mechanism of action makes it a promising candidate for developing novel anti-inflammatory agents that could offer alternatives to traditional therapies with fewer side effects.

In addition to its pharmacological potential, N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride has shown promise in preclinical models for treating metabolic disorders. Research has suggested that it can improve insulin sensitivity and glucose uptake in tissues, which could be beneficial for managing type 2 diabetes. These findings highlight the compound's versatility and its potential to address multiple therapeutic areas simultaneously.

The development of N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride is part of a broader effort to discover innovative therapeutic agents that leverage structural diversity to enhance biological activity. The compound's unique scaffold provides a foundation for further chemical modifications aimed at optimizing its pharmacological profile. Collaborative efforts between academic researchers and pharmaceutical companies are essential in translating these findings into clinical applications.

The future prospects for N-(2-{4-2-(2,4-dichlorophenoxy)acetylpiperazin-1-yl}ethyl)thiophene-3-carboxamide hydrochloride are promising, with ongoing studies focusing on its safety profile and potential interactions with other therapeutic agents. As our understanding of biological pathways continues to evolve, this compound may find new applications in treating complex diseases. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process.